Cas no 6567-35-7 (3-Bromoisoxazole-5-carboxylic acid)

• Product Name: 3-Bromoisoxazole-5-carboxylic acid
• CAS No: 6567-35-7
• MF: C₄H₂BrNO₃
• MW: 191.967580318451
• MDL: MFCD07368611
• CID: 46851
• PubChem ID: 327716
• Update Time: 2025-04-18

3-Bromoisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromoisoxazole-5-carboxylic acid
• 3-bromo-1,2-oxazole-5-carboxylic acid
• 3-Bromoisoxazole-5-CarboxylicAcid
• 3-Bromo-isoxazole-5-carboxylic acid
• 3-BROMO-5-ISOXAZOLECARBOXYLIC ACID
• 5-ISOXAZOLECARBOXYLIC ACID, 3-BROMO-
• NSC303797
• PubChem17690
• 3-Bromo-5-carboxyisoxazole
• YNIMFLBFJCGBQK-UHFFFAOYSA-N
• 3-Bromo-5-carboxy-1,2-oxazole
• STL555374
• BBL101578
• SBB053167
• 5-Isoxazolecarboxylicacid, 3-bromo-
• 6567-35-7
• EN300-97410
• AM9953
• FT-0649376
• CS-W008746
• MFCD07368611
• A8897
• NSC-303797
• AKOS005259552
• DTXSID80316494
• SY018531
• 3-bromoisoxazole-5-carboxylic acid, AldrichCPR
• TS-02707
• J-512112
• AB32047
• SCHEMBL568672
• ALBB-034815
• DB-006381

• MDL： MFCD07368611
• Inchi： 1S/C4H2BrNO3/c5-3-1-2(4(7)8)9-6-3/h1H,(H,7,8)
• InChI Key： YNIMFLBFJCGBQK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 190.92200
• Monoisotopic Mass: 190.922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1.3

Experimental Properties

• Density: 2.039
• Boiling Point: 375.1°C at 760 mmHg
• Flash Point: 180.692°C
• Refractive Index: 1.578
• PSA: 63.33000
• LogP: 1.13530

3-Bromoisoxazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides